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Compound of Interest

Compound Name: 2-Aminobiphenyl!

Cat. No.: B1664054

An In-depth Technical Guide to 2-Aminobiphenyl: Physical and Chemical Properties

Introduction

2-Aminobiphenyl, also known as 2-phenylaniline, is an aromatic amine with the chemical
formula CeHsCsHaNH2.[1] It is a derivative of biphenyl and exists as a colorless to purple or
brown crystalline solid.[1][2] While pure samples are colorless, it tends to darken with age.[3]
This compound serves as a crucial intermediate in various industrial and research applications,
including the synthesis of dyes, pigments, pharmaceuticals, and as a precursor for popular
cross-coupling catalysts.[1][4]

Physical and Chemical Properties

The fundamental physical and chemical properties of 2-Aminobiphenyl are summarized in the
tables below.

Table 1: General and Physical Properties
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Property Value Source(s)
CAS Number 90-41-5 [1112]1[5]
Molecular Formula Ci12H11N [11[2][3]
Molecular Weight 169.22 g/mol [11[2][5]
Appearance Colorless to purplt.e/brown (121(5]
crystals or crystalline powder
Melting Point 47-50 °C [1][5]
Boiling Point 299 °C [11[31[5]
Density 1.16 g/cm3 at 21 °C [5]

Vapor Density

5.8-5.9 (vs air)

[1]5]

Vapor Pressure

2 mm Hg at 140 °C

[1]

Flash Point

>110 °C (>230 °F)

[1]

Autoignition Temp.

842 °F

[1]5]

Water Solubility

<0.01 g/100 mL at 21 °C

(insoluble)

[1](21[5]

Soluble in alcohol, ether, and

benzene. Slightly soluble in

Solubility [1][2]
chloroform, ethyl acetate, and
methanol.

pKa 3.82 (at 22 °C) [1][6]

LogP 2.84 [1]

Table 2: Spectroscopic Data
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Spectrum Type Description Source(s)

1H NMR Data available. [718]

13C NMR Data available. [7]

IR Data available. [7119]
Data available (electron

Mass Spectrum o [7119]
ionization).

UV/Visible Data available. [9]

Reactivity and Chemical Profile

2-Aminobiphenyl exhibits reactivity typical of a primary aromatic amine. It neutralizes acids in
exothermic reactions to form salts and water.[1] The compound is incompatible with strong
oxidizing agents, isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides,
anhydrides, and acid halides.[1] In combination with strong reducing agents, such as hydrides,
it may generate flammable hydrogen gas.[1]

Synthesis

The most common laboratory and industrial preparation of 2-Aminobiphenyl is through the
reduction of 2-nitrobiphenyl.[1][3][10] This can be achieved through catalytic hydrogenation or
by using reducing agents like stannous chloride in an acidic medium.[1][10]

Applications in Drug Development and Research

2-Aminobiphenyl is a valuable building block in organic synthesis and medicinal chemistry.[4]

o Catalysis: Palladacycles derived from 2-aminobiphenyl are highly effective catalysts for
cross-coupling reactions, which are fundamental in the synthesis of complex organic
molecules, including pharmaceuticals.[1][3]

» Organic Synthesis: It is used as a raw material for the synthesis of carbazole resins and
other organic compounds.[1]
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 Biological Activity: 2-Aminobiphenyl has been noted for its mutagenic potency and acts as
a substrate for UDP-glucuronosyltransferases (UGTs).[1] It is also described as an apoptosis
inducer.[2]

Experimental Protocols
Synthesis of 2-Aminobiphenyl from 2-Nitrobiphenyl

This protocol describes a typical reduction of 2-nitrobiphenyl using stannous chloride.[1][10]

Materials:

2-Nitrobiphenyl

Ethanol

Stannous chloride (SnClz2)

40% Sodium hydroxide solution

Ether

Anhydrous calcium chloride

Procedure:

e A mixture of 2-nitrobiphenyl, ethanol, and stannous chloride is refluxed in a water bath for 3
hours.[1][10]

 After the reaction, ethanol is recovered via distillation.[1][10]

e The residue is cooled, and a 40% liquid alkali solution is added to make the mixture strongly
alkaline.[1][10]

e The oily layer containing the product is separated.[1][10]

o The aqueous layer is extracted with ether.[1][10]

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b1664054?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5136777.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7015
https://www.benchchem.com/product/b1664054?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5136777.htm
https://www.chemicalbook.com/synthesis/2-aminobiphenyl.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5136777.htm
https://www.chemicalbook.com/synthesis/2-aminobiphenyl.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5136777.htm
https://www.chemicalbook.com/synthesis/2-aminobiphenyl.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5136777.htm
https://www.chemicalbook.com/synthesis/2-aminobiphenyl.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5136777.htm
https://www.chemicalbook.com/synthesis/2-aminobiphenyl.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5136777.htm
https://www.chemicalbook.com/synthesis/2-aminobiphenyl.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e The ether extract is combined with the oil layer and dried with anhydrous calcium chloride.[1]
[10]

e The ether is filtered and recovered. The crude product is washed with ethanol.[1][10]

» The final product, 2-aminobiphenyl, is obtained by distillation of the crude product under
reduced pressure.[1][10]
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Synthesis of 2-Aminobiphenyl
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Caption: Workflow for the synthesis of 2-Aminobiphenyl.
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General Protocol for Suzuki-Miyaura Cross-Coupling

Palladium catalysts, often derived from 2-aminobiphenyl, are used in Suzuki-Miyaura cross-
coupling reactions to form C-C bonds. The following is a general procedure.[11][12]

Materials:

Aryl halide (e.g., aryl bromide) (1.0 mmol)

Arylboronic acid (1.2 mmol)

Palladium catalyst (e.g., Pd(OAc)z, 0.5-1 mol%)

Base (e.g., K2COs, 2.0 mmol)

Solvent (e.g., DMF/H20 or Dioxane/H20)

Procedure:

In a reaction vessel, combine the aryl halide, arylboronic acid, palladium catalyst, and base.
[10][13]

e Add the solvent system (e.g., 4 mL of DMF and 1 mL of H20).[10]

e The reaction mixture is stirred at the required temperature (e.g., 60-110 °C) for the
necessary time, with progress monitored by techniques like TLC or GC.[11][13]

e Upon completion, the solvent is removed under reduced pressure.[10]
e The residue is diluted with a solvent like ether and extracted.[10]

e The combined organic layers are dried over an anhydrous drying agent (e.g., MgSOQa),
filtered, and evaporated.[10]

e The crude product is purified by silica-gel column chromatography.[10]
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Suzuki-Miyaura Catalytic Cycle
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Caption: Simplified Suzuki-Miyaura cross-coupling cycle.
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Metabolism and Biological Relevance

The metabolism of aromatic amines like aminobiphenyls is crucial for understanding their
biological activity and toxicity. The metabolic conversion, primarily occurring in the liver, can
involve N-acetylation, N-glucuronidation, or oxidation to an N-hydroxyarylamine.[14] N-
oxidation is a critical activation pathway, as the resulting N-hydroxy metabolites can be
genotoxic.[15][16] In contrast, ring oxidation is generally considered a detoxification pathway.
[17] While 4-aminobiphenyl is a known carcinogen, 2-aminobiphenyl is considered non-
carcinogenic, which may be due to differences in how it is metabolized, specifically a lower
propensity for N-hydroxylation.[15]

Metabolic Pathways of Aromatic Amines

Aromatic Amine
(e.g., Aminobiphenyl)

N-Oxidation

(Cytochrome P450) N-Acetylation N-Glucuronidation Ring Oxidation

Activatio;'Pathway De‘t'oxification Pathways ¢

\ 4
AT N-Acetylarylamine N-Glucuronide Ring-Oxidized Metabolites
(Genotoxic Metabolite) yiary 9

Click to download full resolution via product page
Caption: General metabolic routes for aromatic amines.

Safety and Handling

2-Aminobiphenyl is classified as harmful if swallowed and is suspected of causing cancer.[1]
[18][19] It is also harmful to aquatic life with long-lasting effects.[18][20]

o Handling: Use in a well-ventilated area and avoid generating dust.[21] Wear protective
clothing, impervious gloves, and safety glasses.[21] Do not eat, drink, or smoke when
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handling.[21]

o Storage: Store in original, securely sealed containers in a cool, dry place away from
incompatible materials.[21]

» Spills: For minor spills, clean up using dry procedures to avoid dust generation.[21] For
major spills, evacuate the area and control personal contact with the substance.[21]

o First Aid: In case of eye contact, flush with plenty of water for at least 15 minutes. For skin
contact, flush with water and remove contaminated clothing. If inhaled, move to fresh air. If
swallowed, seek immediate medical attention.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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